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Compound of Interest

Compound Name: Benzyl formate

Cat. No.: B089892

Benzyl Formate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of benzyl formate (CAS No. 104-
57-4), a versatile organic ester. The document details its chemical and physical properties,
registry information, synthesis protocols, and key applications, with a focus on its utility in

organic synthesis.

Core Registry and Identification

Benzyl formate, also known as benzyl methanoate or formic acid benzyl ester, is a well-
characterized compound used in various industrial and research settings.[1][2][3] Its primary
identifiers and chemical formula are summarized below.
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Identifier Value Source(s)

CAS Number 104-57-4 [L121[3][41[516]17118]
EC Number 203-214-4

FEMA Number 2145 [5]

UNII 79GJF9700Y [2]

Molecular Formula CsHsO2 [41[5][6]1[8][°]

IUPAC Name benzyl formate [5]

Benzyl methanoate, Formic
Synonyms acid benzyl ester, [31I5119]

Phenylmethyl formate

Physicochemical Properties

Benzyl formate is a colorless liquid recognized by its fruity, floral odor.[1][3][4] It is miscible
with many organic solvents but has low solubility in water.[4] A summary of its key physical and
chemical properties is presented in the following table.

Property Value Source(s)
Molecular Weight 136.15 g/mol [L141s1e18lel
Boiling Point 202-203 °C [1][4][10][11]
Density 1.081 - 1.088 g/mL at 20-25 °C  [1][4][10][11]
Refractive Index ~1.511 at 20 °C [4][10]

Flash Point 82 °C (179.6 °F) - closed cup

Water Solubility Insoluble to slightly soluble [1114]

N Soluble in alcohols, ketones,
Solubility ] ] [1114]
oils, and other organic solvents

Experimental Protocols
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Synthesis of Benzyl Formate

Benzyl formate is typically synthesized via the esterification of benzyl alcohol with formic acid.
Several methods have been reported, and a representative laboratory-scale protocol is detailed
below.

Method 1: Formylation using Tribromoisocyanuric Acid as a Catalyst[6]
o Materials:

o Benzyl alcohol (1 mmol)

o Formic acid (3 mmol)

o Tribromoisocyanuric acid (0.3 mmol, 0.1 g)

o Dichloromethane (10 mL)

o Anhydrous sodium sulfate (Na2SOa)

o Deionized water
e Procedure:

o To a mixture of benzyl alcohol (1 mmol) and formic acid (3 mmol), add tribromoisocyanuric
acid (0.1 g, 0.3 mmol).

o Stir the reaction mixture at room temperature for 5 minutes.
o Monitor the completion of the reaction using Thin Layer Chromatography (TLC).

o Upon completion, add dichloromethane (10 mL) to the reaction mixture and filter the
solution.

o Transfer the filtrate to a separatory funnel and extract with deionized water (3 x 10 mL) to
remove unreacted formic acid and other water-soluble impurities.

o Dry the organic layer over anhydrous sodium sulfate.
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o Evaporate the solvent under reduced pressure to yield the nearly pure benzyl formate.
Method 2: In-situ Formation for Industrial Applications[12]

In some applications, such as in paint stripper formulations, benzyl formate is formed in situ by
reacting benzyl alcohol with formic acid within the formulation.[12] This approach can be more
economical as it utilizes the less expensive starting materials directly.[12] The equilibrium
reaction creates a solvent system comprising benzyl formate, benzyl alcohol, and formic acid,
which has been found to be a superior solvent compared to the individual components alone.
[12]

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

The purity and identity of benzyl formate can be determined using GC-MS. While a specific,
detailed protocol for benzyl formate was not found in the provided search results, a general
guideline for the GC-MS analysis of similar compounds, like benzyl alcohol and other esters,
can be adapted.[13][14][15][16][17]

e Sample Preparation:

o Prepare a stock solution of the benzyl formate sample in a volatile organic solvent (e.qg.,
dichloromethane or ethyl acetate) at a concentration of approximately 10 pg/mL.[15]

o Ensure the sample is free of particulate matter by centrifugation if necessary.[15]
o Transfer the clear solution to a GC autosampler vial.
 Instrumentation and Conditions (Example):

o Gas Chromatograph: Equipped with a mass selective detector.

[¢]

Column: A non-polar column such as a DB-5MS (30 m x 0.25 mm x 0.25 um) is suitable.

[¢]

Injector Temperature: 260 °C.

Carrier Gas: Helium, with a constant flow rate of 1 mL/min.

o
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[e]

Oven Temperature Program: Initial temperature of 60 °C held for 5 minutes, then ramped
to 270 °C at a rate of 35 °C/min, and held for 1 minute.

[e]

MS Interface Temperature: 250 °C.

o

lonization Mode: Electron lonization (El).

[¢]

Detection Mode: Selective lon Monitoring (SIM) can be used for quantification, with
characteristic ions for benzyl formate being monitored.

Applications in Research and Development
Fragrance and Flavor Industry

Benzyl formate is widely utilized as a fragrance ingredient in perfumes, cosmetics, and other
scented products.[9][18] It is also employed as a flavoring agent in the food industry, imparting
a fruity and sweet taste.[4][9][19]

Role in Organic Synthesis

A significant application of benzyl formate in modern organic synthesis is its use as a
convenient and effective carbon monoxide (CO) surrogate in palladium-catalyzed carbonylation
reactions.[20][21][22][23] This is particularly valuable as it avoids the handling of toxic and
flammable CO gas.

Palladium-Catalyzed Carbonylative Synthesis of Arylacetamides[20]

In this reaction, benzyl formate serves a dual role as both the CO source and the benzyl
alcohol substrate. The reaction proceeds via a C-N bond cleavage pathway and allows for the
synthesis of a variety of arylacetamides in high yields.[20]

Logical Workflow Diagram

The following diagram illustrates the logical workflow of a palladium-catalyzed carbonylation
reaction where benzyl formate is used as a CO surrogate for the synthesis of benzyl
benzoates.
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Caption: Workflow for Palladium-Catalyzed Synthesis of Benzyl Benzoates.

Biological and Toxicological Information

Benzyl formate is a member of the Aryl Alkyl Alcohol Simple Acid Esters (AAASAE) fragrance
structural group.[24] Toxicological and dermatological reviews have been conducted on benzyl
formate in the context of its use as a fragrance ingredient.[24][25] These studies have
evaluated its acute toxicity, skin and eye irritation potential, skin sensitization, and genotoxicity.
[24][25] While moderately toxic by ingestion and skin contact, it is generally regarded as safe at
the current levels of intake when used as a flavoring agent.[4][5]

The Human Metabolome Database identifies benzyl formate as a natural product found in
various foods and essential oils, including cranberries, sour cherries, and black tea.[26]
However, there is currently no substantial evidence in the scientific literature linking benzyl
formate to specific signaling pathways in the context of drug development. Its potential role in
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enhancing solubility and bioavailability is a general characteristic attributed to some esters but
is not specifically documented for benzyl formate in a therapeutic context.[9]

Safety and Handling

Benzyl formate is classified as harmful if swallowed or in contact with skin.[27] Itis a
combustible liquid and appropriate safety precautions should be taken during handling. This
includes wearing protective gloves, clothing, and eye protection.[2][18] Store in a cool, dry, and
well-ventilated place away from sources of ignition.[27][28] For detailed safety information, refer
to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b089892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

